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Compound of Interest

Compound Name: Meida

Cat. No.: B12967011 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, adherence to strict safety protocols is paramount when handling chemical

substances. This document provides essential, immediate safety and logistical information for

the handling and disposal of "Midas," a product containing Imazamox.

Personal Protective Equipment (PPE) and Safety
Measures
While "Midas" is classified as virtually nontoxic after a single ingestion, skin contact, or

inhalation, and is not found to be a skin or eye irritant, observing standard laboratory safety

protocols is crucial to minimize exposure and ensure a safe working environment.[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves
Impermeable and resistant to

the product.[2]

Eye Protection
Safety glasses with side

shields or goggles

To protect against potential

splashes.[2][3]

Skin and Body Protection Lab coat
To prevent contact with skin

and clothing.[3]

Respiratory Protection Not generally required

Use in a well-ventilated area.

[4] If dust formation is

unavoidable, wear a

particulate respirator.

Engineering Controls:

Work in a well-ventilated area to avoid the accumulation of dust or vapors.[4]

An eyewash station and safety shower should be readily accessible in the work area.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of "Midas" and ensuring a

safe laboratory environment.

Handling: Avoid dust formation.[1] Use personal protective clothing and avoid contact with

skin, eyes, and clothing.[1] Do not eat, drink, or smoke in areas where the chemical is

handled.[2]

Storage: Store in a cool, dry, and well-ventilated area.[5] Keep the container tightly closed.[5]

Protect from moisture, heat, and direct sunlight.[1] The product should be stored segregated

from foods and animal feeds.[1] The recommended storage temperature is below 30°C.[1]

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is necessary.
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First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Skin Contact Wash off with soap and plenty of water.[5]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[5]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[5]

Spill Management:

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[5]

Clean-up: Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable,

closed container for disposal as hazardous waste.[5][6]

Ventilation: Ensure adequate ventilation in the area of the spill.[5]

Disposal Plan
Proper disposal of "Midas" and any contaminated materials is essential to prevent

environmental contamination and comply with regulations.

Unused Product: Dispose of the product in accordance with local, state, and federal

regulations.[6] Consider offering surplus and non-recyclable solutions to a licensed disposal

company.[5]

Contaminated Materials: Any materials used to clean up a spill, such as absorbent materials

and contaminated PPE, are considered hazardous waste and must be disposed of in a

suitable, closed container.[3][5]
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Containers: Empty containers may retain product residue and should be disposed of

according to official regulations.[7]

Workflow for Handling and Disposal of "Midas"

Handling Protocol

Disposal Protocol

Preparation:
- Don appropriate PPE

- Ensure proper ventilation

Handling "Midas":
- Avoid dust formation

- Minimize contact

Storage:
- Cool, dry, well-ventilated area

- Tightly sealed container

Spill Management:
- Contain spill

- Absorb with inert material

Accidental Spill

Final Disposal:
- Contact licensed disposal service

- Follow all regulations

Unused Product Waste Collection:
- Place in sealed, labeled container

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of "Midas".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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